Cas no 651331-40-7 (1H-Indole-3-hexadecanol, 6-methoxy-)

651331-40-7 structure
Product name:1H-Indole-3-hexadecanol, 6-methoxy-
1H-Indole-3-hexadecanol, 6-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-hexadecanol, 6-methoxy-
- 16-(6-methoxy-1H-indol-3-yl)hexadecan-1-ol
- 651331-40-7
- DTXSID50462497
- SCHEMBL5350304
- CHEMBL224902
-
- Inchi: InChI=1S/C25H41NO2/c1-28-23-17-18-24-22(21-26-25(24)20-23)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-19-27/h17-18,20-21,26-27H,2-16,19H2,1H3
- InChI Key: QBSFVHZBTWVNNE-UHFFFAOYSA-N
- SMILES: COC1=CC2=C(C=C1)C(=CN2)CCCCCCCCCCCCCCCCO
Computed Properties
- Exact Mass: 387.31393
- Monoisotopic Mass: 387.313729551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- PSA: 45.25
1H-Indole-3-hexadecanol, 6-methoxy- Related Literature
-
Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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